tert-Butyl 3-(3-aminopropyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(3-aminopropyl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-5-7-11(10-15)6-4-8-14/h11H,4-10,14H2,1-3H3
• InChI Key: AJTYGHSVRUDXKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CCCN
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• CAS No.: 946518-27-0

Description

“tert-Butyl 3-(3-aminopropyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C10H20N2O2. It is typically stored in a dark place, under an inert atmosphere, at room temperature. The physical form of this compound can be solid, semi-solid, liquid, or lump.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-4-5-8(11)7-12/h8H,4-7,11H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 200.28. The physical form can be solid, semi-solid, liquid, or lump.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, a structurally similar compound, is synthesized as an intermediate in the production of biologically active compounds like crizotinib (Kong et al., 2016).

• Molecular Structure Analysis : Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester structurally related to tert-butyl 3-(3-aminopropyl)piperidine-1-carboxylate, has been synthesized and analyzed using techniques like X-ray diffraction and NMR spectroscopy (Moriguchi et al., 2014).

Applications in Pharmaceutical Research

• Intermediate in Drug Synthesis : Compounds like tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, related to this compound, are important intermediates in the synthesis of small molecule anticancer drugs (Zhang et al., 2018).

• Building Blocks in Drug Development : The synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl)phenoxy) methyl) piperidine-1-carboxylate, closely related to this compound, is key in the development of Vandetanib, an anticancer drug (Wang et al., 2015).

Other Applications

• Chemical Synthesis and Derivatives : Tert-butyl 4-oxopiperidine-1-carboxylate, a derivative, is used for the preparation of various piperidine derivatives, demonstrating the versatility of these compounds in chemical synthesis (Moskalenko & Boev, 2014).

• X-ray Crystallography Studies : Compounds like tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, related to this compound, have been characterized using X-ray crystallography, highlighting their structural properties (Didierjean et al., 2004).

Safety and Hazards

This compound is associated with several hazard statements, including H302+H312+H332-H315-H319-H335. This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and wearing protective gloves and eye protection.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by Tert-Butyl 3-(3-aminopropyl)piperidine-1-carboxylate are currently unknown . The compound’s structure suggests it could potentially interact with a variety of biological molecules, but without specific studies, it’s difficult to predict which pathways might be affected.

Biochemical Analysis

Biochemical Properties

tert-Butyl 3-(3-aminopropyl)piperidine-1-carboxylate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain proteases and kinases, influencing their activity. The nature of these interactions often involves the binding of this compound to the active sites of these enzymes, thereby modulating their catalytic functions .

Cellular Effects

The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to alter the phosphorylation status of key signaling proteins, thereby impacting downstream signaling cascades. Additionally, this compound can modulate the expression of certain genes involved in metabolic processes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context. For instance, it may inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing substrate phosphorylation. Conversely, it can activate other enzymes by inducing conformational changes that enhance their catalytic efficiency .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions but may degrade under prolonged exposure to light or heat. Long-term in vitro and in vivo studies have indicated that the compound can have sustained effects on cellular processes, although these effects may diminish over time as the compound degrades .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular toxicity and organ damage .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds. These interactions can affect metabolic flux and alter the levels of specific metabolites. For example, the compound may be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. For instance, it may be actively transported into cells via amino acid transporters and subsequently bind to intracellular proteins that facilitate its distribution .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Alternatively, it may be directed to the nucleus, where it can affect gene expression and chromatin structure .